Cas no 604000-36-4 (6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester)

• Product Name: 6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
• CAS No: 604000-36-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1114793
• PubChem ID: 18442007
• Update Time: 2025-04-20

6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
• ethyl 6-(hydroxymethyl)pyridazine-3-carboxylate
• ethyl 6-(hydroxymethyl)-3-pyridazinecarboxylate
• RAAFTJJISHUISS-UHFFFAOYSA-N
• SCHEMBL1646668
• DTXSID501243884
• DA-33725
• 604000-36-4

• Inchi： 1S/C8H10N2O3/c1-2-13-8(12)7-4-3-6(5-11)9-10-7/h3-4,11H,2,5H2,1H3
• InChI Key： RAAFTJJISHUISS-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(CO)N=N1)=O)CC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.3Ų